6-Chloro-N'-(2-chloroacetyl)-1-benzothiophene-2-carbohydrazide

• IUPAC Name: 6-chloro-N'-(2-chloroacetyl)-1-benzothiophene-2-carbohydrazide
• InChI: InChI=1S/C11H8Cl2N2O2S/c12-5-10(16)14-15-11(17)9-3-6-1-2-7(13)4-8(6)18-9/h1-4H,5H2,(H,14,16)(H,15,17)
• InChI Key: VXINPXPQFHODPV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1Cl)SC(=C2)C(=O)NNC(=O)CCl
• Molecular Formula: C11H8Cl2N2O2S
• Molecular Weight: 303.2 g/mol

Description

6-Chloro-N'-(2-chloroacetyl)-1-benzothiophene-2-carbohydrazide, also known as CBH, is a chemical compound that has gained attention in the scientific community for its potential in various fields of research. CBH belongs to the class of benzothiophene derivatives and has shown promising results in studies related to cancer, inflammation, and neurodegenerative diseases.

Scientific Research Applications

Synthesis and Characterization

• The synthesis of related compounds has been a focus in research, with studies detailing the process of creating benzothiophene-2-carbohydrazide derivatives through various chemical reactions. For instance, 3-Chloro-N'-(2-hydroxy-6-pentadecylbenzylidene)benzothiophene-2-carbohydrazide was synthesized using glacial acetic acid in ethanol, and its structure confirmed through spectral analysis (Naganagowda et al., 2014).

Antimicrobial and Analgesic Activities

• Some studies have explored the antimicrobial and analgesic properties of benzothiophene derivatives. For example, a series of compounds including 3-chloro-1-benzothiophene-2-carbohydrazide were screened for antimicrobial and analgesic activities, showing promise in these areas (Naganagowda et al., 2011).

Antimicrobial Agents against Resistant Strains

• The combination of the benzo[b]thiophene nucleus and acylhydrazone functional group has been used to prepare compounds for screening against resistant strains of Staphylococcus aureus. One such compound, (E)-6-chloro-N'-(pyridin-2-ylmethylene)benzo[b]thiophene-2-carbohydrazide, showed non-cytotoxic properties with a minimal inhibitory concentration of 4 µg/mL on various S. aureus strains (Barbier et al., 2022).

Corrosion Inhibition

• The inhibitive action of 3-chloro-1-benzothiophene-2-carbohydrazide on the corrosion behavior of 6061 Al alloy/SiCp composite in hydrochloric acid has been studied, indicating its potential as a cathodic inhibitor in corrosion control (Kini et al., 2011).

Bioinformatic Characterization for Brain Disorders

• Research aiming at finding new treatments for neurodegenerative diseases, such as Alzheimer's disease, has included the bioinformatic and pathology study of Schiff bases derivatives of benzothiophene. These studies evaluated the drug-like properties and potential as neuropsychiatric drugs (Avram et al., 2021).

Mechanism of Action

Target of Action

Similar compounds with a thiazole nucleus have been reported to exhibit various medicinal properties like anti-inflammatory, antibacterial, antifungal, antitubercular, and antitumor activities .

Mode of Action

Thiazole nucleus exhibited its antimicrobial activity by blocking the biosynthesis of certain bacterial lipids and/or by additional mechanisms against various bacterial species .

Biochemical Pathways

Compounds with a similar thiazole nucleus have been reported to interfere with various biochemical pathways, leading to their antimicrobial and anticancer activities .

Result of Action

Similar compounds have been reported to exhibit antimicrobial and anticancer activities .

Action Environment

Environmental factors such as ph, temperature, and presence of other compounds can potentially influence the action of similar compounds .